Cas no 1049388-55-7 (5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 1049388-55-7
• MF: C₂₂H₃₁N₃O₄S
• MW: 433.564244508743
• CID: 5943046
• PubChem ID: 42267938
• Update Time: 2025-06-28

5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• 5-ethyl-2-methoxy-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide
• SR-01000921819
• 1049388-55-7
• F5265-0316
• AKOS024504334
• SR-01000921819-1
• VU0493691-1
• CCG-355801
• 5-ethyl-2-methoxy-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzenesulfonamide

• Inchi： 1S/C22H31N3O4S/c1-4-18-9-10-21(29-3)22(17-18)30(26,27)23-11-12-24-13-15-25(16-14-24)19-7-5-6-8-20(19)28-2/h5-10,17,23H,4,11-16H2,1-3H3
• InChI Key： JTDVUYMLOLLXAQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCN(C3=CC=CC=C3OC)CC2)(=O)=O)=CC(CC)=CC=C1OC

Computed Properties

• Exact Mass: 433.20352765g/mol
• Monoisotopic Mass: 433.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.5Ų

Additional information on 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide

Introduction to 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide and Related Research Developments

The compound with the CAS no. 1049388-55-7, known as 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex aromatic and piperazine-based structure, has garnered attention due to its potential pharmacological properties. The presence of multiple functional groups, including ethyl, methoxy, and sulfonamide moieties, suggests a high degree of versatility in its chemical interactions and biological activity.

Recent research in the domain of central nervous system (CNS) therapeutics has highlighted the importance of piperazine derivatives in the development of novel treatments for neurological disorders. The specific substitution pattern in 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide makes it a promising candidate for further investigation. Studies have indicated that such compounds may exhibit properties relevant to serotonin receptor modulation, which is a critical mechanism in the treatment of conditions like depression and anxiety.

In particular, the benzene-1-sulfonamide moiety is known to enhance binding affinity and selectivity, which are crucial factors in drug design. The incorporation of an ethyl group at the N-position further modifies the pharmacokinetic profile, potentially improving oral bioavailability and metabolic stability. These structural features make 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide a compelling subject for preclinical and clinical studies.

Advances in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular modeling techniques have been employed to predict the binding interactions of this molecule with various targets, including neurotransmitter receptors. Preliminary simulations suggest that it may interact with 5-HT1A receptors, which are implicated in mood regulation and cognitive function. This aligns with the growing interest in serotonin receptor modulators as therapeutic agents.

The pharmaceutical industry has shown increasing interest in developing small molecules that can modulate neurotransmitter systems without causing excessive side effects. The unique structure of 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide positions it as a potential lead compound for further optimization. Researchers are exploring synthetic routes to modify its core scaffold while retaining its desired pharmacological properties.

One of the most exciting aspects of this compound is its potential application in treating conditions associated with neuroinflammation. Emerging evidence suggests that dysregulation of serotonin signaling pathways contributes to inflammatory processes in the brain. By targeting these pathways, compounds like 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide may offer novel therapeutic strategies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the sulfonamide group is known for its ability to enhance water solubility, which is advantageous for drug formulation. This property could lead to improved pharmacokinetics and patient compliance if developed into a clinical product. The combination of these factors makes this compound a valuable asset in the ongoing search for effective treatments for CNS disorders.

Current research is also exploring the potential role of this molecule in treating sleep disorders. Serotonin plays a key role in regulating sleep-wake cycles, and modulating its receptors has been shown to have therapeutic benefits. The structural similarities between this compound and known sleep aids suggest that it may exhibit similar effects without the side effects associated with some existing treatments.

The synthesis of 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. This has opened up new possibilities for drug discovery and development.

In conclusion, 5-ethyl-2-methoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-y]ethyl}benzene -1-sulfonamide (CAS no. 1049388 -55 -7) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structure and predicted biological activity make it an exciting candidate for further research and development. As our understanding of CNS disorders continues to evolve, compounds like this one will play an increasingly important role in shaping future treatment strategies.